Cas no 2229078-62-8 (tert-butyl 3-2-(difluoromethoxy)phenylpiperazine-1-carboxylate)

• Product Name: tert-butyl 3-2-(difluoromethoxy)phenylpiperazine-1-carboxylate
• CAS No: 2229078-62-8
• MF: C₁₆H₂₂F₂N₂O₃
• MW: 328.354291439056
• CID: 5862495
• PubChem ID: 165654775
• Update Time: 2025-06-15

tert-butyl 3-2-(difluoromethoxy)phenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-2-(difluoromethoxy)phenylpiperazine-1-carboxylate
• tert-butyl 3-[2-(difluoromethoxy)phenyl]piperazine-1-carboxylate
• EN300-1903750
• 2229078-62-8

• Inchi： 1S/C16H22F2N2O3/c1-16(2,3)23-15(21)20-9-8-19-12(10-20)11-6-4-5-7-13(11)22-14(17)18/h4-7,12,14,19H,8-10H2,1-3H3
• InChI Key： PRWRIWHFHLEJLH-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1CN(C(=O)OC(C)(C)C)CCN1)F

Computed Properties

• Exact Mass: 328.15984889g/mol
• Monoisotopic Mass: 328.15984889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 3-2-(difluoromethoxy)phenylpiperazine-1-carboxylate

Research Brief on tert-Butyl 3-2-(Difluoromethoxy)phenylpiperazine-1-carboxylate (CAS: 2229078-62-8)

The compound tert-butyl 3-2-(difluoromethoxy)phenylpiperazine-1-carboxylate (CAS: 2229078-62-8) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential. The compound belongs to the piperazine class, a structural motif commonly found in bioactive molecules targeting neurological and psychiatric disorders.

Recent studies have highlighted the role of tert-butyl 3-2-(difluoromethoxy)phenylpiperazine-1-carboxylate as a key intermediate in the synthesis of novel serotonin receptor modulators. The difluoromethoxy group is particularly noteworthy for its ability to enhance metabolic stability and bioavailability, making it a valuable functional group in medicinal chemistry. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated the compound's affinity for 5-HT_1A and 5-HT_2A receptors, suggesting its potential as a lead candidate for treating anxiety and depression. Preliminary data indicate that the compound exhibits favorable pharmacokinetic profiles, including good blood-brain barrier penetration and minimal off-target effects. These findings are supported by molecular docking studies, which reveal strong interactions between the compound and the binding pockets of target receptors.

Despite these promising results, challenges remain in scaling up the synthesis and further optimizing the compound's selectivity. Current research efforts are focused on derivatization strategies to improve its therapeutic index and reduce potential side effects. Collaborative projects between academic institutions and pharmaceutical companies are underway to explore the full scope of its applications.

In conclusion, tert-butyl 3-2-(difluoromethoxy)phenylpiperazine-1-carboxylate represents a promising scaffold for the development of next-generation neurotherapeutics. Continued research into its mechanism of action and clinical potential is essential to fully realize its benefits. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and drug discovery.